Cas no 205652-55-7 (4-sulfonic calix[6]arene hydrate)

4-Sulfonic calix[6]arene hydrate is a water-soluble derivative of calix[6]arene, functionalized with sulfonic acid groups at the para-positions. This compound exhibits strong host-guest binding capabilities due to its well-defined cavity, making it useful in molecular recognition, supramolecular chemistry, and sensor applications. The sulfonic acid groups enhance solubility in aqueous and polar solvents, facilitating its use in biological and environmental systems. Its rigid macrocyclic structure provides selective interactions with cations, anions, and neutral molecules, enabling applications in separation science and catalysis. The hydrate form ensures stability and ease of handling in laboratory settings. Its versatility and predictable binding behavior make it a valuable tool in research and industrial processes.
4-sulfonic calix[6]arene hydrate structure
205652-55-7 structure
Product Name:4-sulfonic calix[6]arene hydrate
CAS No:205652-55-7
MF:C42H38O25S6
MW:1135.1261267662
CID:910014
PubChem ID:121233553
Update Time:2025-10-18

4-sulfonic calix[6]arene hydrate Chemical and Physical Properties

Names and Identifiers

    • 4-sulfonic calix[6]arene hydrate
    • 4-Sulfonic-calix[6]arene hydrate
    • 37,38,39,40,41,42-hexahydroxyheptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(36),3,5,7(42),9,11,13(41),15,17,19(40),21(39),22,24,27(38),28,30,33(37),34-octadecaene-5,11,17,23,29,35-hexasulfonic acid;hydrate
    • 205652-55-7
    • 4-Sulfonic Calix[6!Arene Hydrate, 95
    • 4-Sulfocalix[6]arene xhydrate
    • Inchi: 1S/C42H36O24S6.H2O/c43-37-19-1-20-8-32(68(52,53)54)10-22(38(20)44)3-24-12-34(70(58,59)60)14-26(40(24)46)5-28-16-36(72(64,65)66)18-30(42(28)48)6-29-17-35(71(61,62)63)15-27(41(29)47)4-25-13-33(69(55,56)57)11-23(39(25)45)2-21(37)9-31(7-19)67(49,50)51;/h7-18,43-48H,1-6H2,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60)(H,61,62,63)(H,64,65,66);1H2
    • InChI Key: SWWAZWAJPNREHZ-UHFFFAOYSA-N
    • SMILES: S(C1=CC2=C(C(=C1)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)C2)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)O)(=O)(=O)O.O

Computed Properties

  • Exact Mass: 1134.003
  • Monoisotopic Mass: 1134.003
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 25
  • Heavy Atom Count: 73
  • Rotatable Bond Count: 6
  • Complexity: 2060
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 499A^2

Experimental Properties

  • Color/Form: Not available
  • Solubility: Not available

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